- Nucleoside Tetra- and Pentaphosphates Prepared Using a Tetraphosphorylation Reagent Are Potent Inhibitors of Ribonuclease A, Journal of the American Chemical Society, 2019, 141(46), 18400-18404
Cas no 1062-98-2 (Adenosine 5'-(pentahydrogen tetraphosphate))
1062-98-2 structure
Product Name:Adenosine 5'-(pentahydrogen tetraphosphate)
CAS No:1062-98-2
MF:C10H17N5O16P4
MW:587.160925626755
CID:174226
PubChem ID:14003
Update Time:2025-04-19
Adenosine 5'-(pentahydrogen tetraphosphate) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine5'-(pentahydrogen tetraphosphate)
- [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
- adenosine 5'-tetraphosphate
- Adenosine tetraphosphate
- Atetra P
- BRN 0075879
- p4A
- ATPP
- Adenosine-5'-tetraphosphoric acid
- Adenosine 5'-tetraphosphoric acid
- AtetraP
- Adenosine tetraphosphate (6CI)
- Adenosine 5'-tetraphosphate (7CI)
- Adenosine 5'-(pentahydrogen tetraphosphate)
- UNII-DBK98M4ZT7
- SCHEMBL376008
- BDBM50292504
- Adenosine 5-tetraphosphate
- ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl pentahydrogen tetraphosphate
- Q27103009
- DBK98M4ZT7
- 4-26-00-03658 (Beilstein Handbook Reference)
- 1062-98-2
- Adenosine-5'-Tetraphosphate
- adenosine 5''-(pentahydrogen tetraphosphate)
- C10H17N5O16P4
- DTXSID901261206
- CHEBI:18334
- C03483
- CHEMBL490984
- C10-H17-N5-O16-P4
- {[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}phosphonic acid
- Adenosine tetraphosphate (6CI)
- AtetraP
- 5'-O-[(S)-hydroxy{[(R)-hydroxy{[(S)-hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl]oxy}phosphoryl]adenosine
-
- Inchi: 1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(28-10)1-27-33(21,22)30-35(25,26)31-34(23,24)29-32(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H,25,26)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
- InChI Key: WWMWAMFHUSTZTA-KQYNXXCUSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 586.96221
- Monoisotopic Mass: 586.962076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _6.8
- Topological Polar Surface Area: 326
Experimental Properties
- Density: 2.74
- Boiling Point: 1020.7°Cat760mmHg
- Flash Point: 571.1°C
- PSA: 325.66
- LogP: -0.93080
Adenosine 5'-(pentahydrogen tetraphosphate) Production Method
Production Method 1
Reaction Conditions
1.1R:R:Et3N, S:DMF, 48 h, rt
2.1R:Bu4NOH, S:H2O, S:DMF, 2 h, rt
2.2R:Et3N •AcOH, rt
2.1R:Bu4NOH, S:H2O, S:DMF, 2 h, rt
2.2R:Et3N •AcOH, rt
Reference
Production Method 2
Reaction Conditions
1.1R:R:MgCl2, R:KCl, C:9024-82-2, C:9031-26-9, S:H2O, 2.5 h, 37°C, pH 8
1.2R:R:ZnCl2, 1-2 h, 37°C; 37°C → 4°C
1.2R:R:ZnCl2, 1-2 h, 37°C; 37°C → 4°C
Reference
- Enzymic synthesis of diadenosine 5',5'''-P1,P4-tetraphosphate (Ap4A) analogs by stress protein LysU, Journal of the Chemical Society, 1994, (5), 659-661
Production Method 3
Reaction Conditions
1.1R:4-Ethylmorpholine, R:MgCl2, S:THF, S:H2O
Reference
- Magnesium(II) ion-mediated conversion of mono- and oligonucleotides to 5'-polyphosphates in aqueous solution, Tetrahedron Letters, 1993, 34(30), 4801-4
Production Method 4
Adenosine 5'-(pentahydrogen tetraphosphate) Raw materials
Adenosine 5'-(pentahydrogen tetraphosphate) Preparation Products
Adenosine 5'-(pentahydrogen tetraphosphate) Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside polyphosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside polyphosphates
1062-98-2 (Adenosine 5'-(pentahydrogen tetraphosphate)) Related Products
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